3-Cyano-5-(3,5-difluorophenyl)phenol, 95%

• IUPAC Name: 3-(3,5-difluorophenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H7F2NO/c14-11-3-10(4-12(15)6-11)9-1-8(7-16)2-13(17)5-9/h1-6,17H
• InChI Key: NAHKQFOXIWSYPD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C2=CC(=CC(=C2)F)F)O)C#N
• Molecular Formula: C13H7F2NO
• DSSTOX Substance ID: DTXSID10684734
• Molecular Weight: 231.20 g/mol
• CAS RN: 1261891-25-1

Description

3-Cyano-5-(3,5-difluorophenyl)phenol, 95% (3-CN-5-DFPP) is a synthetic compound with various applications in the scientific research field. It is a reagent that is used in the synthesis of various compounds, including pharmaceuticals and food additives. 3-CN-5-DFPP has also been used in the development of new catalysts for the synthesis of organic compounds. This compound has been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Scientific Research Applications

3-Cyano-5-(3,5-difluorophenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, including pharmaceuticals and food additives. It has also been used in the development of new catalysts for the synthesis of organic compounds. Additionally, 3-Cyano-5-(3,5-difluorophenyl)phenol, 95% has been used in the study of the mechanism of action of certain enzymes and proteins.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(3,5-difluorophenyl)phenol, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes and proteins. It is thought to bind to the active site of the enzyme or protein, blocking its activity and preventing it from carrying out its normal function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cyano-5-(3,5-difluorophenyl)phenol, 95% are not yet fully understood. However, it has been shown to have inhibitory effects on certain enzymes and proteins. It has also been shown to have anti-inflammatory and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(3,5-difluorophenyl)phenol, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and the reaction can be conducted in a laboratory setting without the need for specialized equipment or expertise. Additionally, it is relatively stable, and can be stored for long periods of time without significant degradation. However, 3-Cyano-5-(3,5-difluorophenyl)phenol, 95% has some limitations. It is not very soluble in water, and must be dissolved in a suitable solvent such as ethanol. Additionally, it is not very soluble in organic solvents, and must be dissolved in an aqueous solution before use.

Future Directions

The potential future directions for 3-Cyano-5-(3,5-difluorophenyl)phenol, 95% are numerous. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to explore its potential applications in the synthesis of organic compounds, such as pharmaceuticals and food additives. Finally, further research is needed to explore its potential as an inhibitor of certain enzymes and proteins.

Synthesis Methods

3-Cyano-5-(3,5-difluorophenyl)phenol, 95% can be synthesized from the reaction of 3-cyano-5-chlorophenol and 3,5-difluorophenol. The reaction is conducted under basic conditions in a solvent such as ethanol, and produces a 95% yield of the product. The reaction is relatively simple and straightforward, and can be conducted in a laboratory setting without the need for specialized equipment or expertise.